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Compound of Interest

Compound Name: 1,8-Dinitrobenzo(e)pyrene

Cat. No.: B053518 Get Quote

Nitro-PAHs are a class of chemical compounds derived from polycyclic aromatic hydrocarbons

(PAHs) through the addition of a nitro group (-NO2). They are not typically produced

commercially but are often found as environmental pollutants.

Formation and Sources: Nitro-PAHs are primarily formed through two main processes:

Atmospheric Chemistry: Gas-phase reactions of PAHs with nitrogen oxides (NOx) in the

atmosphere.

Combustion Processes: Direct formation during the incomplete combustion of organic

materials, such as in diesel engine exhaust and industrial emissions.

Health and Safety Concerns: Many nitro-PAHs, including dinitro-derivatives of pyrene, are of

significant concern due to their toxicological properties.

Mutagenicity and Carcinogenicity: These compounds are often potent, direct-acting

mutagens in various biological assays. Their mutagenic activity is a result of their metabolic

activation within cells to reactive intermediates that can bind to DNA, leading to mutations

and potentially initiating cancer.

Handling Precautions: Due to their hazardous nature, handling any nitro-PAH requires strict

safety protocols. This includes the use of personal protective equipment (PPE) such as

chemically resistant gloves, lab coats, and eye protection. All work should be conducted
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within a certified chemical fume hood to prevent inhalation of powders or vapors. Proper

waste disposal procedures for carcinogenic materials must be strictly followed.

Research into the properties and health effects of nitro-PAHs is crucial for environmental

science and toxicology. However, any laboratory work involving these compounds must

prioritize the safety of the researchers and the environment.

To cite this document: BenchChem. [Overview of Nitro-Polycyclic Aromatic Hydrocarbons
(Nitro-PAHs)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053518#laboratory-synthesis-procedure-for-1-8-
dinitrobenzo-e-pyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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